Cas no 1219805-03-4 (Hexanenitrile-6,6,6-d3)

• Product Name: Hexanenitrile-6,6,6-d3
• CAS No: 1219805-03-4
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD12022220
• CID: 1066336
• Update Time: 2025-06-20

Hexanenitrile-6,6,6-d3 Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile-6,6,6-d3
• Hexanenitrile--d3

• MDL： MFCD12022220
• Inchi： 1S/C6H11N/c1-2-3-4-5-6-7/h2-5H2,1H3
• InChI Key： AILKHAQXUAOOFU-UHFFFAOYSA-N
• SMILES： C(CC#N)CCC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Hexanenitrile-6,6,6-d3

Hexanenitrile-6,6,6-d3: Applications and Significance in Modern Chemical Research

The compound with the CAS number 1219805-03-4, known as Hexanenitrile-6,6,6-d3, represents a fascinating derivative in the realm of isotope-labeled chemicals. This specialized compound, featuring deuterium atoms at the 6th carbon positions, has garnered significant attention due to its unique properties and versatile applications in various scientific domains.

In recent years, the demand for isotope-labeled compounds has surged, particularly in the fields of analytical chemistry and pharmaceutical research. The introduction of deuterium atoms into organic molecules, such as Hexanenitrile-6,6,6-d3, enhances the stability and longevity of signals in nuclear magnetic resonance (NMR) spectroscopy. This makes it an invaluable tool for structural elucidation and dynamic studies of complex molecules.

One of the most compelling applications of Hexanenitrile-6,6,6-d3 lies in its use as a labeled intermediate in synthetic chemistry. Researchers have leveraged its stable deuterium isotopes to track reaction pathways and optimize synthetic routes. The compound's ability to mimic its non-deuterated counterpart while providing additional analytical insights has opened new avenues in the development of novel methodologies.

Furthermore, the pharmaceutical industry has embraced the use of isotopically labeled compounds like Hexanenitrile-6,6,6-d3 for metabolic studies and drug metabolism research. The incorporation of deuterium atoms can alter metabolic pathways, providing critical data on drug absorption, distribution, metabolism, and excretion (ADME). This information is pivotal for the design of more effective and safer drugs.

The latest advancements in mass spectrometry have further highlighted the utility of Hexanenitrile-6,6,6-d3. Its deuterated nature allows for improved sensitivity and specificity in detecting trace amounts of compounds, making it an indispensable tool in environmental monitoring and food safety analysis. These applications underscore the compound's versatility and its importance in addressing contemporary scientific challenges.

In academic research, Hexanenitrile-6,6,6-d3 has been instrumental in studying enzyme mechanisms and reaction kinetics. The ability to precisely monitor reactions involving this compound has led to significant breakthroughs in understanding biochemical processes at a molecular level. Such insights are crucial for developing innovative therapeutic strategies and biotechnological applications.

The synthesis of Hexanenitrile-6,6,6-d3 itself is a testament to the progress in organic chemistry methodologies. The development of efficient synthetic routes has made this compound more accessible to researchers worldwide. This accessibility has fostered a wave of innovation across multiple disciplines, from materials science to biochemistry.

The future prospects for Hexanenitrile-6,6,6-d3 are promising as new research frontiers continue to emerge. Its role in developing next-generation analytical techniques and its potential applications in green chemistry make it a compound of great interest. As scientists delve deeper into the complexities of molecular interactions, the importance of isotopically labeled chemicals like this one is only set to grow.

In conclusion, Hexanenitrile-6,6,6-d3 (CAS no: 1219805-03-4) stands as a cornerstone in modern chemical research. Its unique properties and broad applicability make it an essential tool for scientists across various fields. As research progresses and new methodologies are developed, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of complex chemical systems.